Cas no 1705649-88-2 (N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1705649-88-2
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5959442
• PubChem ID: 90582321
• Update Time: 2025-06-03

N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-5-methyl-1,2-oxazole-4-carboxamide
• 1705649-88-2
• N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-5-methylisoxazole-4-carboxamide
• AKOS024874807
• N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• F6414-2733
• N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C16H19N3O3/c1-10-13(8-18-22-10)16(21)17-9-15(20)12-3-4-14-11(7-12)5-6-19(14)2/h3-4,7-8,15,20H,5-6,9H2,1-2H3,(H,17,21)
• InChI Key： IGKYYCQXJMPXFN-UHFFFAOYSA-N
• SMILES： OC(CNC(C1C=NOC=1C)=O)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-5-methyl-1,2-oxazole-4-carboxamide

Professional Introduction to N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1705649-88-2)

N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-5-methyl-1,2-oxazole-4-carboxamide, identified by its CAS number 1705649-88-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The intricate architecture of this compound, incorporating both hydroxyl and amide functional groups, alongside a dihydroindole moiety, positions it as a candidate for further exploration in drug discovery.

The< strong>1-methyl-2,3-dihydro-1H-indol-5-yl substituent in the molecular structure is particularly noteworthy, as indole derivatives are well-documented for their diverse pharmacological properties. Indole-based compounds have been extensively studied for their roles in modulating various biological pathways, including those involved in inflammation, neurotransmission, and cancer cell proliferation. The presence of this moiety in N-(2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl)-5-methyl-1,2 oxazole -4-carboxamide suggests that this compound may exhibit similar therapeutic potential.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological targets in novel ways. The< strong>5-methyl -1,2 oxazole -4-carboxamide scaffold is one such structural feature that has shown promise in various preclinical studies. Oxazole derivatives are known for their ability to engage with a wide range of biological targets, including enzymes and receptors involved in metabolic disorders and neurological diseases. The incorporation of a methyl group at the 5-position further enhances the structural diversity of this class of compounds, potentially leading to improved pharmacokinetic properties and reduced toxicity.

The< strong>hydroxyl group at the 2-position of the ethyl chain is another critical feature that may contribute to the biological activity of N-(2-hydroxy -2-(1-methyl -2,3-dihydro -1H-indol -5 -yl)ethyl)-5-methyl -1,2 oxazole -4-carboxamide. Hydroxyl-containing compounds often exhibit enhanced solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, thereby increasing the affinity and selectivity of the compound.

The synthesis and characterization of N-(2-hydroxy -2-(1-methyl -2,3-dihydro -1H-indol -5 -yl)ethyl)-5-methyl -1,2 oxazole -4-carboxamide have been subjects of considerable research effort. Advanced synthetic methodologies have been employed to construct the complex heterocyclic core of this molecule while maintaining high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have been instrumental in achieving this goal.

The pharmacological evaluation of N-(2-hydroxy -2-(1-methyl -2,3-dihydro -1H-indol -5 -yl)ethyl)-5-methyl -1,2 oxazole -4-carboxamide has revealed several promising activities. In vitro studies have demonstrated that this compound can inhibit the activity of specific enzymes implicated in inflammatory responses and cancer progression. Furthermore, preliminary in vivo studies suggest that it may exhibit anti-tumor effects without significant toxicity to normal tissues. These findings underscore the potential of this molecule as a lead compound for further drug development.

The< strong>CAS number 1705649-88 provides a unique identifier for N-(2-hydroxy -2-(1-methyl -2 ,3-dihydro - 1H-indol